Cas no 2172053-67-5 (3-(1-Hydroxycyclopentyl)thiane-3-carboxylic acid)

• Product Name: 3-(1-Hydroxycyclopentyl)thiane-3-carboxylic acid
• CAS No: 2172053-67-5
• MF: C₁₁H₁₈O₃S
• MW: 230.323822498322
• CID: 5566487
• PubChem ID: 165594426
• Update Time: 2025-06-14

3-(1-Hydroxycyclopentyl)thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629875
• 3-(1-hydroxycyclopentyl)thiane-3-carboxylic acid
• 2172053-67-5
• 3-(1-Hydroxycyclopentyl)thiane-3-carboxylic acid

• Inchi： 1S/C11H18O3S/c12-9(13)10(4-3-7-15-8-10)11(14)5-1-2-6-11/h14H,1-8H2,(H,12,13)
• InChI Key： DZHLIXWBROTFPY-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=O)O)(C1)C1(CCCC1)O

Computed Properties

• Exact Mass: 230.09766561g/mol
• Monoisotopic Mass: 230.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.8Ų

Additional information on 3-(1-Hydroxycyclopentyl)thiane-3-carboxylic acid

Comprehensive Overview of 3-(1-Hydroxycyclopentyl)thiane-3-carboxylic acid (CAS No. 2172053-67-5)

In the realm of organic chemistry and pharmaceutical research, 3-(1-Hydroxycyclopentyl)thiane-3-carboxylic acid (CAS No. 2172053-67-5) has emerged as a compound of significant interest. This molecule, characterized by its unique thiane backbone and hydroxycyclopentyl moiety, is increasingly studied for its potential applications in drug discovery and material science. Its structural complexity and functional groups make it a versatile intermediate for synthesizing more complex molecules.

The compound’s carboxylic acid group and hydroxyl functionality provide reactive sites for further chemical modifications, enabling researchers to explore its utility in designing novel therapeutics. Recent studies highlight its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. These properties align with growing trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

From a synthetic perspective, 3-(1-Hydroxycyclopentyl)thiane-3-carboxylic acid is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. Researchers are keen on optimizing its production to minimize environmental impact, a concern mirrored in popular search queries like “eco-friendly chemical synthesis” and “biodegradable intermediates.” The compound’s stability under various conditions also makes it a candidate for high-throughput screening assays, another hot topic in pharmaceutical R&D.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring purity and consistency—a critical factor for regulatory compliance. The demand for reliable analytical standards and reference materials for CAS No. 2172053-67-5 has surged, reflecting its expanding role in quality control workflows.

Beyond pharmaceuticals, 3-(1-Hydroxycyclopentyl)thiane-3-carboxylic acid is being investigated for applications in agrochemicals and specialty chemicals. Its structural motifs are relevant to designing crop protection agents, a sector witnessing increased investment due to global food security challenges. Searches for “next-generation agrochemicals” often intersect with discussions about such advanced intermediates.

In summary, 3-(1-Hydroxycyclopentyl)thiane-3-carboxylic acid (CAS No. 2172053-67-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its alignment with industry trends like sustainability and targeted therapy, ensure its continued relevance in scientific and industrial communities.